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Compound of Interest

Compound Name: Cyclododecen-1-yl acetate

Cat. No.: B15373661 Get Quote

For researchers, scientists, and drug development professionals, a comprehensive

understanding of the safety and handling protocols for specialty chemicals is paramount. This

technical guide provides an in-depth overview of the available safety data and handling

precautions for Cyclododecen-1-yl acetate (CAS No. 32399-66-9).

Due to the limited availability of a specific Safety Data Sheet (SDS) for Cyclododecen-1-yl
acetate, this guide synthesizes information from data available for structurally related

compounds, primarily various isomers of dodecenyl acetate. It is crucial to note that while these

compounds share functional similarities, their toxicological and physical properties may differ.

Therefore, the following information should be considered as a baseline for safe handling, and

a thorough risk assessment should be conducted before use.

Physicochemical and Toxicological Profile
Quantitative data for Cyclododecen-1-yl acetate is not readily available. The following tables

summarize representative data for related dodecenyl acetate isomers to provide an estimation

of properties.

Table 1: Physical and Chemical Properties of Related Dodecenyl Acetate Isomers
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Property Value Source Compound

Molecular Formula C14H24O2
1-CYCLODODECEN-1-YL

ACETATE

Molecular Weight 224.34 g/mol
(7Z,9E)-dodecadienyl

acetate[1]

Boiling Point 300.13 °C @ 760 mm Hg (est.) (Z)-8-dodecen-1-yl acetate[2]

Flash Point 206.00 °F (96.50 °C) (est.) (Z)-8-dodecen-1-yl acetate[2]

Vapor Pressure
0.001000 mmHg @ 25.00 °C

(est.)
(Z)-8-dodecen-1-yl acetate[2]

Solubility
Soluble in alcohol; Insoluble in

water
(Z)-8-dodecen-1-yl acetate[2]

LogP (o/w) 5.504 (est.) (Z)-8-dodecen-1-yl acetate[3]

Table 2: Toxicological Data Summary for Related Dodecenyl Acetate Isomers
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Endpoint Result
Source
Compound/Information

Acute Oral Toxicity

Not determined for specific

isomers, generally expected to

be a low ingestion hazard.[4]

General assessment for

related compounds

Acute Dermal Toxicity Not determined. -

Acute Inhalation Toxicity
No adverse effects due to

inhalation are expected.[4]

General assessment for

related compounds

Skin Corrosion/Irritation
Prolonged skin contact may

cause temporary irritation.[4]
e-9-DODECENYL ACETATE

Eye Damage/Irritation
Direct contact with eyes may

cause temporary irritation.[4]
e-9-DODECENYL ACETATE

Skin Sensitization
Not expected to cause skin

sensitization.[4]
e-9-DODECENYL ACETATE

Mutagenicity

No data available to indicate

product or any components

present at greater than 0.1%

are mutagenic or genotoxic.[4]

e-9-DODECENYL ACETATE

Carcinogenicity

No component of this product

present at levels greater than

or equal to 0.1% is on OSHA's

list of regulated carcinogens.

CIS-7-DODECEN-1-YL

ACETATE

Reproductive Toxicity

This product is not expected to

cause reproductive or

developmental effects.[4]

e-9-DODECENYL ACETATE

Experimental Protocols: Safe Handling and
Emergency Procedures
The following protocols are based on standard practices for handling laboratory chemicals and

information from SDS of related compounds.
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Engineering Controls
Good general ventilation, typically 10 air changes per hour, should be used.[5] If applicable,

use process enclosures, local exhaust ventilation, or other engineering controls to maintain

airborne levels below recommended exposure limits.[5]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear safety glasses with side shields or goggles.[5]

Skin Protection: Wear appropriate chemical-resistant gloves.[5] The specific glove material

should be selected based on the breakthrough time and permeation rate for the substances

being handled. Wear suitable protective clothing to prevent skin contact.[5]

Respiratory Protection: In case of insufficient ventilation, wear suitable respiratory

equipment.[5]

First-Aid Measures
Inhalation: Move the victim to fresh air. Call a physician if symptoms develop or persist.[4]

Skin Contact: Wash off with soap and water. Get medical attention if irritation develops and

persists.[4]

Eye Contact: Rinse with water. Get medical attention if irritation develops and persists.[4]

Ingestion: Rinse mouth. Get medical attention if symptoms occur.[4]

Spillage and Disposal
Spill Cleanup: For small spills, wipe up with absorbent material. For large spills, dike the

spilled material where possible and absorb it in vermiculite, dry sand, or earth and place it

into containers.[4] Avoid discharge into drains, water courses, or onto the ground.

Disposal: Dispose of waste and residues in accordance with local authority requirements.[4]

Logical Workflow for Safe Handling
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The following diagram illustrates the logical steps for the safe handling of Cyclododecen-1-yl
acetate, from preparation to disposal.

Safe Handling Workflow for Cyclododecen-1-yl Acetate
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Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Cyclododecen-1-yl acetate.

In conclusion, while specific safety and handling data for Cyclododecen-1-yl acetate is

scarce, a cautious approach based on the information available for structurally similar

compounds is essential for ensuring laboratory safety. Researchers should always consult

multiple sources, perform a thorough risk assessment, and implement robust safety protocols

when working with this and other specialty chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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